Cas no 2228154-22-9 (5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine)

• Product Name: 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine
• CAS No: 2228154-22-9
• MF: C₁₀H₉BrN₄
• MW: 265.109260320663
• CID: 6478821
• PubChem ID: 165659907
• Update Time: 2025-06-07

5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine
• 2228154-22-9
• EN300-1916785

• Inchi： 1S/C10H9BrN4/c11-7-3-13-10(6-1-2-6)15-9(7)8-4-12-5-14-8/h3-6H,1-2H2,(H,12,14)
• InChI Key： QPLAHXOEQQJYKI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CC2)=NC=1C1=CN=CN1

Computed Properties

• Exact Mass: 264.00106g/mol
• Monoisotopic Mass: 264.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.5Ų

Additional information on 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine

Introduction to 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine (CAS No. 2228154-22-9)

5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine, identified by its CAS number 2228154-22-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a bromo substituent at the 5-position and a cyclopropyl group at the 2-position, combined with an imidazole moiety at the 4-position, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine have been extensively studied due to its potential applications in drug discovery. The bromo group not only serves as a handle for further functionalization via cross-coupling reactions but also influences the electronic properties of the molecule. The cyclopropyl ring, a small and rigid structure, introduces steric hindrance that can modulate binding affinity and selectivity in biological targets. Additionally, the imidazole ring is a common pharmacophore found in numerous bioactive compounds, contributing to interactions with enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as therapeutic agents. These compounds have shown promise in various therapeutic areas, including oncology, antiviral infections, and anti-inflammatory diseases. The structural framework of 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine aligns well with this trend, as it combines multiple pharmacologically relevant moieties that can enhance drug-like properties such as solubility, bioavailability, and target specificity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of the bromo substituent allows for facile participation in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct biaryl or heteroaryl systems. These transformations can lead to the generation of novel analogs with improved pharmacokinetic profiles and enhanced biological activity.

Recent studies have highlighted the importance of 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine in developing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By targeting specific kinases, it is possible to modulate cellular processes that contribute to disease progression. The pyrimidine core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The bromo group can be further modified to improve binding affinity through covalent interactions or by introducing additional functional groups that enhance selectivity.

The cyclopropyl group in 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine has been shown to enhance metabolic stability by reducing susceptibility to enzymatic degradation. This feature is particularly valuable in drug development, where maintaining the integrity of a lead compound during metabolic processes is critical for achieving therapeutic efficacy. Additionally, the imidazole ring can serve as a hydrogen bond acceptor or donor, further contributing to the compound's ability to interact with biological targets.

Advances in computational chemistry have also played a significant role in understanding the behavior of 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-yl)pyrimidine. Molecular modeling techniques have been used to predict binding modes and identify key interactions with potential targets. These insights have guided synthetic efforts toward optimizing potency and selectivity. Furthermore, virtual screening methods have enabled researchers to rapidly evaluate large libraries of compounds for their potential activity against specific targets, streamlining the drug discovery process.

In conclusion, 5-bromo-2-cyclopropyl-4-(1H-imidazol-4-y l)pyrimidine (CAS No. 2228154-22-9) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new biological functions and mechanisms, compounds like this are poised to play a pivotal role in advancing medical treatments.